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Compound of Interest

Compound Name: but-3-en-2-one

Cat. No.: B6265698

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of
methyl vinyl ketone (MVK), a crucial intermediate in various organic syntheses, including the
production of steroids and Vitamin A.[1] A thorough understanding of its physical characteristics
is paramount for its safe handling, application in experimental design, and process scale-up.
This document presents key quantitative data in a structured format, details the experimental
protocols for their determination, and provides a logical visualization of the concepts discussed.

Core Physical Properties

Methyl vinyl ketone is a colorless, flammable, and highly toxic liquid with a pungent odor.[2] It is
soluble in water and polar organic solvents.[2] Key physical properties are summarized below.
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Physical Property Value Conditions
Boiling Point 80 °C at 1013 hPa
81.4°C at standard pressure

Density 0.864 g/mL at 25 °C[1][3]
0.85 g/cm?3 at 20 °C

0.8407 g/cm3 Not specified

Melting Point -7 °C[1][2]

Flash Point -7 °C (19 °F; 266 K)[2]

Autoignition Temperature 370 °C (698 °F; 643 K)[2]

Experimental Protocols

Accurate determination of physical properties is fundamental to chemical research. The
following sections detail standard laboratory procedures for measuring the boiling point and
density of a liquid like methyl vinyl ketone.

1. Determination of Boiling Point

The boiling point is the temperature at which the vapor pressure of a liquid equals the
surrounding atmospheric pressure.[4][5]

Methodology: Thiele Tube Method
This method is suitable for small sample volumes.[6]

o Apparatus: Thiele tube, thermometer, capillary tube (sealed at one end), small test tube,
rubber band, heating source (e.g., Bunsen burner), and heat-transfer fluid (e.g., paraffin oil).

[4][7]
e Procedure:

o A small amount of the liquid sample (a few milliliters) is placed into the small test tube.[7]
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o The capillary tube is placed inside the test tube with its open end submerged in the liquid.

[4]

o The test tube is attached to the thermometer using a rubber band, ensuring the sample is
level with the thermometer bulb.[6]

o The entire assembly is placed in the Thiele tube containing the heat-transfer fluid.[6]

o The side arm of the Thiele tube is gently and evenly heated.[4][6]

o As the temperature rises, air trapped in the capillary tube will be expelled, seen as a slow
stream of bubbles.

o Heating is continued until a rapid and continuous stream of bubbles emerges from the
capillary tube.[4][6] At this point, the vapor pressure of the liquid is greater than the
atmospheric pressure.

o The heat source is then removed, and the apparatus is allowed to cool.

o The boiling point is the temperature at which the stream of bubbles ceases and the liquid
just begins to enter the capillary tube.[4][6]

2. Determination of Density

Density is the mass of a substance per unit volume.

Methodology: Direct Measurement

This is a straightforward method for determining the density of a liquid.

o Apparatus: A graduated cylinder (e.g., 25 mL or 50 mL) and an electronic balance.[8]

e Procedure:

o The mass of a clean, dry graduated cylinder is measured and recorded.[8]

o A specific volume of the liquid (e.g., 20 mL) is carefully measured into the graduated
cylinder. The volume should be read from the bottom of the meniscus.[8]
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o The combined mass of the graduated cylinder and the liquid is measured and recorded.[8]

o The mass of the liquid is calculated by subtracting the mass of the empty graduated
cylinder from the combined mass.[9]

o The density is then calculated by dividing the mass of the liquid by the measured volume.

[8]

o To improve accuracy, the procedure should be repeated multiple times, and the average
density calculated.[9]

Mandatory Visualization

The following diagram illustrates the logical relationship between the physical properties of
methyl vinyl ketone and the experimental methods used for their determination.
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Figure 1: Relationship between physical properties and their experimental determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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